1H-indole-3,6-dicarbonitrile

• CAS RN: 1691760-31-2
• Molecular Formula: C10H5N3
• Molecular Weight: 167.2

Description

1H-indole-3,6-dicarbonitrile (1H-IDCN) is a heterocyclic compound belonging to the family of indole compounds. It is a versatile synthetic intermediate used in the synthesis of a variety of compounds and drugs, such as indole-3-carboxaldehyde, indole-3-acetic acid, and indole-3-acetonitrile. 1H-IDCN has also been used in a variety of scientific research applications, such as in the synthesis of novel bioactive molecules, in the study of enzyme-catalyzed reactions, and in the synthesis of fluorescent probes.

Mechanism of Action

The mechanism of action of 1H-indole-3,6-dicarbonitrile is not fully understood, but it is believed to be related to its ability to form hydrogen bonds with other molecules. 1H-indole-3,6-dicarbonitrile is able to form hydrogen bonds with other molecules due to its electron-rich aromatic ring structure and its electron-deficient nitrile group. These hydrogen bonds can be used to stabilize the formation of various compounds and to facilitate the transfer of electrons between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1H-indole-3,6-dicarbonitrile are not well understood, but it is believed to be involved in the regulation of various metabolic processes. 1H-indole-3,6-dicarbonitrile has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of acetylcholine levels in the brain. In addition, 1H-indole-3,6-dicarbonitrile has been shown to have anti-inflammatory and antioxidant properties, suggesting that it may be involved in the regulation of inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

The main advantage of using 1H-indole-3,6-dicarbonitrile in laboratory experiments is its versatility as a synthetic intermediate. It can be used as a starting material for the synthesis of a variety of compounds, including indole-3-acetic acid, indole-3-carboxaldehyde, and indole-3-acetonitrile. In addition, it can be used in the study of enzyme-catalyzed reactions and the synthesis of fluorescent probes. However, 1H-indole-3,6-dicarbonitrile is a relatively unstable compound, which can make it difficult to handle and store in the laboratory.

Future Directions

1. Further research into the biochemical and physiological effects of 1H-indole-3,6-dicarbonitrile, including its effects on acetylcholinesterase activity and its anti-inflammatory and antioxidant properties.
2. Development of new methods for the synthesis of 1H-indole-3,6-dicarbonitrile, such as the use of enzymatic methods or the use of organometallic catalysts.
3. Investigation of the use of 1H-indole-3,6-dicarbonitrile as a starting material for the synthesis of novel bioactive molecules.
4. Exploration of the use of 1H-indole-3,6-dicarbonitrile in the synthesis of fluorescent probes for the detection of various analytes.
5. Development of new methods for the study of enzyme-catalyzed reactions using 1H-indole-3,6-dicarbonitrile as a substrate.
6. Investigation of the potential use of 1H-indole-3,6-dicarbonitrile in the development of new drugs and other therapeutic agents.
7. Investigation of the potential use of 1H-indole-3,6-dicarbonitrile in the development of new materials, such as polymers and nanomaterials.
8. Exploration of the potential use of 1H-indole-3,6-dicarbonitrile in the development of new catalysts for chemical reactions.
9. Investigation of the potential use of 1H-indole-3,6-dicarbonitrile in the development of new imaging agents for medical diagnostics.
10. Exploration of the potential use of 1H-indole-3,6-dicarbonitrile in the development of new sensors and biosensors.

Synthesis Methods

1H-indole-3,6-dicarbonitrile can be synthesized through a variety of methods, including the condensation of indole-3-carboxaldehyde and nitrile in the presence of an acid catalyst, the reaction of indole-3-acetic acid with nitrile in the presence of an acid catalyst, and the reaction of indole-3-acetonitrile with acid chloride in the presence of an acid catalyst. All of these methods require the use of an acid catalyst, such as p-toluenesulfonic acid, to achieve the desired product.

Scientific Research Applications

1H-indole-3,6-dicarbonitrile has been used in a variety of scientific research applications, such as in the synthesis of novel bioactive molecules, in the study of enzyme-catalyzed reactions, and in the synthesis of fluorescent probes. In the synthesis of bioactive molecules, 1H-indole-3,6-dicarbonitrile can be used as a starting material for the synthesis of a variety of compounds, including indole-3-acetic acid, indole-3-carboxaldehyde, and indole-3-acetonitrile. In the study of enzyme-catalyzed reactions, 1H-indole-3,6-dicarbonitrile can be used as a substrate for the study of various enzyme-catalyzed reactions, such as the hydrolysis of indole-3-acetic acid and the hydration of indole-3-acetonitrile. In the synthesis of fluorescent probes, 1H-indole-3,6-dicarbonitrile can be used as a starting material for the synthesis of fluorescent probes, such as indole-3-acetic acid and indole-3-acetonitrile, which can be used for the detection of various analytes.